Cas no 1232403-28-9 ((1R)-1-(2-bromo-3-fluorophenyl)ethan-1-ol)

• Product Name: (1R)-1-(2-bromo-3-fluorophenyl)ethan-1-ol
• CAS No: 1232403-28-9
• MF: C₈H₈BrFO
• MW: 219.050925254822
• CID: 6578155
• PubChem ID: 58572651
• Update Time: 2025-05-21

(1R)-1-(2-bromo-3-fluorophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-1-(2-bromo-3-fluorophenyl)ethan-1-ol
• Benzenemethanol, 2-bromo-3-fluoro-α-methyl-, (αR)-

• Inchi： 1S/C8H8BrFO/c1-5(11)6-3-2-4-7(10)8(6)9/h2-5,11H,1H3/t5-/m1/s1
• InChI Key： NJGWPBKNYSUIGK-RXMQYKEDSA-N
• SMILES： C1([C@@H](C)O)=CC=CC(F)=C1Br

Computed Properties

• Exact Mass: 217.97426g/mol
• Monoisotopic Mass: 217.97426g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.554±0.06 g/cm3(Predicted)
• Boiling Point: 257.9±25.0 °C(Predicted)
• pka: 13.74±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on (1R)-1-(2-bromo-3-fluorophenyl)ethan-1-ol

Comprehensive Overview of (1R)-1-(2-bromo-3-fluorophenyl)ethan-1-ol (CAS No. 1232403-28-9)

(1R)-1-(2-bromo-3-fluorophenyl)ethan-1-ol (CAS No. 1232403-28-9) is a chiral organic compound with significant applications in pharmaceutical and chemical research. This compound, characterized by its bromo and fluoro substituents on the phenyl ring, is a valuable intermediate in the synthesis of bioactive molecules. Its stereospecificity and functional group reactivity make it a focal point for researchers exploring asymmetric synthesis and drug development.

The growing interest in fluorinated compounds and chiral alcohols has positioned (1R)-1-(2-bromo-3-fluorophenyl)ethan-1-ol as a subject of extensive study. Fluorinated aromatic compounds are particularly sought after due to their enhanced metabolic stability and bioavailability, which are critical in the design of modern therapeutics. Searches for "fluorophenyl derivatives in drug discovery" and "chiral building blocks for pharmaceuticals" reflect the compound's relevance in current research trends.

From a synthetic perspective, (1R)-1-(2-bromo-3-fluorophenyl)ethan-1-ol serves as a versatile precursor. Its bromo group allows for further functionalization via cross-coupling reactions, such as Suzuki or Heck reactions, while the hydroxyl group can be modified to esters, ethers, or other derivatives. This adaptability aligns with the increasing demand for customizable intermediates in medicinal chemistry, as evidenced by frequent queries like "bromo-fluorophenyl ethanol applications" and "chiral alcohol synthesis methods."

In the context of green chemistry, researchers are exploring eco-friendly catalytic systems to synthesize (1R)-1-(2-bromo-3-fluorophenyl)ethan-1-ol with high enantiomeric purity. Topics such as "sustainable asymmetric hydrogenation" and "biocatalysis for chiral alcohols" are gaining traction, highlighting the compound's role in advancing sustainable methodologies. The compound's optical purity and yield optimization are frequently discussed in forums and publications, underscoring its industrial and academic importance.

Analytical techniques like HPLC, NMR, and mass spectrometry are routinely employed to characterize (1R)-1-(2-bromo-3-fluorophenyl)ethan-1-ol, ensuring compliance with regulatory standards. The compound's spectral data and chromatographic behavior are often referenced in studies focusing on quality control and method validation, addressing common search queries such as "HPLC analysis of chiral alcohols" and "NMR characterization of fluorinated compounds."

In summary, (1R)-1-(2-bromo-3-fluorophenyl)ethan-1-ol (CAS No. 1232403-28-9) exemplifies the intersection of chiral chemistry, pharmaceutical innovation, and sustainable synthesis. Its structural features and reactivity profile continue to inspire advancements in organic chemistry, making it a compound of enduring interest to scientists and industry professionals alike.